Cas no 2171258-44-7 ((2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylpyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylpyrrolidine-2-carboxylic acid
• CAS No: 2171258-44-7
• MF: C₂₇H₂₃FN₂O₅
• MW: 474.480330705643
• CID: 6547118
• PubChem ID: 165537423
• Update Time: 2025-06-09

(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylpyrrolidine-2-carboxylic acid
• EN300-1518926
• (2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzoyl]pyrrolidine-2-carboxylic acid
• 2171258-44-7

• Inchi： 1S/C27H23FN2O5/c28-24-20(25(31)30-14-6-13-23(30)26(32)33)11-5-12-22(24)29-27(34)35-15-21-18-9-3-1-7-16(18)17-8-2-4-10-19(17)21/h1-5,7-12,21,23H,6,13-15H2,(H,29,34)(H,32,33)/t23-/m0/s1
• InChI Key： DUFZLFDMOOIFQL-QHCPKHFHSA-N
• SMILES： FC1C(=CC=CC=1C(N1CCC[C@H]1C(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.15910000g/mol
• Monoisotopic Mass: 474.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylpyrrolidine-2-carboxylic acid

Compound CAS No 2171258-44-7: (2S)-1-(3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoyl)pyrrolidine-2-carboxylic acid

The compound CAS No 2171258-44-7, known as (2S)-1-(3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoyl)pyrrolidine-2-carboxylic acid, is a highly specialized chemical entity with significant potential in the fields of pharmaceuticals and organic synthesis. This compound is characterized by its complex structure, which includes a pyrrolidine ring substituted with a carboxylic acid group at the 2-position and a benzoyl group at the 1-position. The benzoyl group itself is further modified with a fluorine atom at the 2-position and a (9H-fluoren-9-yl)methoxycarbonylamino group at the 3-position, making it a versatile building block for various applications.

Recent advancements in chemical synthesis have highlighted the importance of such compounds in the development of bioactive molecules. The presence of the fluorine atom at the benzoyl position introduces unique electronic properties, which can enhance the compound's reactivity and selectivity in various reactions. Additionally, the (9H-fluoren-9-yl)methoxycarbonylamino group serves as a protective group, facilitating precise control over the reactivity of the amino functionality during synthesis.

One of the most promising applications of this compound lies in its use as an intermediate in peptide synthesis. The combination of a pyrrolidine ring and a benzoyl group makes it an ideal candidate for constructing complex peptide structures with tailored bioactivity. Recent studies have demonstrated that this compound can be employed in solid-phase synthesis strategies, enabling the efficient assembly of multi-component peptide libraries with high sequence fidelity.

Moreover, the stereochemistry at the 2-position of the pyrrolidine ring (denoted by the (S) configuration) plays a critical role in determining the compound's biological activity. Stereoisomerism is a key factor in drug design, as it can significantly influence pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The (S)-configuration of this compound has been shown to exhibit superior binding affinity to specific molecular targets, making it a valuable tool in medicinal chemistry research.

The synthesis of this compound involves a series of carefully optimized steps, including nucleophilic substitutions, coupling reactions, and stereochemical control measures. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis to achieve high yields and excellent stereochemical outcomes. These methods not only enhance the efficiency of production but also minimize environmental impact, aligning with current green chemistry principles.

In terms of characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming the structure and purity of this compound. These tools provide detailed insights into molecular geometry, stereochemistry, and intermolecular interactions, ensuring that the compound meets rigorous quality standards for use in downstream applications.

Looking ahead, ongoing research is focused on exploring novel applications for this compound in areas such as enzyme inhibition and drug delivery systems. Its unique structural features make it an attractive candidate for designing molecules with enhanced bioavailability and target specificity. Furthermore, collaborations between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical settings.

In conclusion, CAS No 2171258-44-7, or (2S)-1-(3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoyl)pyrrolidine-2-carboxylic acid, represents a cutting-edge chemical entity with immense potential across multiple disciplines. Its intricate structure, combined with recent advancements in synthetic methodologies and analytical techniques, positions it as a cornerstone for future innovations in drug discovery and chemical synthesis.